![molecular formula C17H17ClN2O3S B2925475 N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide CAS No. 941992-58-1](/img/structure/B2925475.png)
N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide, also known as COTI-2, is a small molecule inhibitor that has shown promising results in preclinical studies for cancer treatment.
Scientific Research Applications
Photo-Physical Characteristics and Synthesis
N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide and its derivatives exhibit unique photo-physical properties. Novel derivatives synthesized from related compounds have been found to display excited state intra-molecular proton transfer pathways, characterized by single absorption and dual emission characteristics. These properties are influenced by solvent polarity and are significant in the study of fluorescent compounds (Padalkar et al., 2011).
Structural and Molecular Characteristics
Research on similar compounds to N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide has revealed insights into their molecular and structural characteristics. Studies have shown that these compounds are stabilized by extensive intramolecular hydrogen bonds. The heterocyclic thiazine rings in the structures of these compounds adopt half-chair conformations, indicating their stability and potential applications in various scientific fields (Siddiqui et al., 2008).
Polymer Synthesis Applications
The compound has potential applications in the synthesis of polymers. For instance, in the synthesis of ordered polyamides, similar compounds have been used as monomers. These polymers exhibit specific properties like inherent viscosities and ordered structures, which can be crucial in materials science and engineering (Ueda & Sugiyama, 1994).
Anticancer Activity
Compounds structurally related to N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide have been evaluated for their anticancer activities. Some derivatives have shown promising results against various cancer cell lines, indicating the potential of these compounds in cancer research and therapy (Ravinaik et al., 2021).
Antimicrobial Activity
Research on derivatives of N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide has demonstrated significant antimicrobial activities. These compounds have been tested against various bacterial strains and have shown promising results in inhibiting microbial growth, suggesting their potential use in developing new antimicrobial agents (Padalkar et al., 2016).
properties
IUPAC Name |
N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O3S/c18-15-5-1-2-6-16(15)19-17(21)13-7-9-14(10-8-13)20-11-3-4-12-24(20,22)23/h1-2,5-10H,3-4,11-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJEKNFHIWTWDLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.